Cas no 1242339-34-9 (2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 1242339-34-9
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 4770257
• Update Time: 2026-02-26

2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-fluorophenyl)benzaldehyde
• 2'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde
• 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde

• Inchi： 1S/C13H8ClFO/c14-13-5-4-11(15)7-12(13)10-3-1-2-9(6-10)8-16/h1-8H
• InChI Key： XFYAPLYGXBOQEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde

Introduction to 2'-Chloro-5'-Fluoro-[1,1'-Biphenyl]-3-Carbaldehyde (CAS No. 1242339-34-9)

2'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde (CAS No. 1242339-34-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its biphenyl core, which is substituted with a chloro and fluoro group, and a carbaldehyde functional group. The combination of these substituents imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The biphenyl core in 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde is a well-known motif in organic chemistry, known for its rigidity and ability to form stable π-stacks. This structural feature is particularly useful in the design of molecules with specific electronic and optical properties. The presence of the chloro and fluoro substituents further modulates the electronic environment around the biphenyl core, influencing the compound's reactivity and selectivity in various chemical reactions.

The carbaldehyde functional group is another key feature of this compound. Aldehydes are highly reactive intermediates that can participate in a wide range of organic transformations, including condensations, reductions, and oxidations. In the context of medicinal chemistry, aldehydes are often used as building blocks for the synthesis of more complex molecules, such as drugs and drug candidates. The reactivity of the carbaldehyde group in 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde makes it an attractive starting material for the development of novel pharmaceuticals.

Recent research has highlighted the potential applications of 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde in various fields. For instance, studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the growth of cancer cells by disrupting specific signaling pathways. These findings suggest that 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde could serve as a lead compound for the development of new therapeutic agents.

In addition to its potential in medicinal chemistry, 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde has also been explored for its applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials has shown that derivatives of this compound can be used to enhance the performance of OLEDs by improving their efficiency and stability. These findings open up new possibilities for the use of 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde in the development of next-generation electronic devices.

The synthesis of 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions to form the biphenyl core, followed by selective halogenation and oxidation steps to introduce the chloro, fluoro, and carbaldehyde groups. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

The characterization of 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be used to determine the precise three-dimensional arrangement of atoms within the molecule, which is crucial for understanding its properties and behavior.

In conclusion, 2'-chloro-5'-fluoro-[1,1'-biphenyl]-3-carbaldehyde (CAS No. 1242339-34-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an important intermediate for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern scientific endeavors.